BENGHE Foundational & Exploratory

Check Availability & Pricing

"4-Bromo-3-chlorobenzotrifluoride" material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-3-chlorobenzotrifluoride

Cat. No.: B1283973

An In-Depth Technical Guide to 4-Bromo-3-chlorobenzotrifluoride

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 4-Bromo-3-chlorobenzotrifluoride (CAS No. 402-
04-0), a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials. Designed for researchers, chemists, and drug development professionals, this
document moves beyond a standard Material Safety Data Sheet (MSDS) to offer a
comprehensive understanding of the compound's properties, handling protocols, and safety
considerations, grounded in scientific principles and field-proven expertise.

Chemical Identity and Physicochemical Properties

4-Bromo-3-chlorobenzotrifluoride, also known as 1-Bromo-2-chloro-4-
(trifluoromethyl)benzene, is a halogenated aromatic compound. Its unique molecular structure,
featuring bromine, chlorine, and a trifluoromethyl group on a benzene ring, makes it a versatile
building block in organic synthesis.[1]

Key Identifiers

e Chemical Name: 4-Bromo-3-chlorobenzotrifluoride
e CAS Number: 402-04-0[2]

e Molecular Formula: C7HsBrCIF3[2]
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e Molecular Weight: 259.45 g/mol [2]

e Synonyms: 1-Bromo-2-chloro-4-(trifluoromethyl)benzene[3]

Physicochemical Data

The physical and chemical properties of a compound are foundational to its safe handling and
application. The data below has been compiled from various chemical suppliers and

databases.
Property Value Source(s)
Appearance Clear liquid with an aromatic 1]
odor

Boiling Point 211.3°C at 760 mmHg [3]

Density 1.717 g/cm3 [3]

Flash Point 81.6°C [3]
Refractive Index 1.491 [3]

Vapor Pressure 0.267 mmHg at 25°C [3]

Purity Typically >98% [21[4]

Hazard Identification and Management

While specific toxicological data for 4-Bromo-3-chlorobenzotrifluoride is not extensively
detailed in the provided search results, the hazard profile can be inferred from related
benzotrifluoride compounds. It is imperative to handle this chemical with the assumption that it
presents similar hazards, including skin and eye irritation, and potential flammability.

GHS Classification (Inferred)

Based on data for structurally similar compounds like 4-chlorobenzotrifluoride and 3-bromo-4-
fluorobenzotrifluoride, the following GHS classifications are likely applicable:

o Flammable Liquids[5]
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Skin Corrosion/Irritation[5][6][7]

Serious Eye Damage/Eye Irritation[5][6][7]

Specific Target Organ Toxicity (Single Exposure); Respiratory tract irritation[5][6][8]

Hazardous to the aquatic environment, long-term hazard[5][9]

Potential Health Effects

 Inhalation: May cause respiratory irritation.[5][6] Vapors can be harmful if inhaled.[8]
o Skin Contact: Causes skin irritation.[5] Prolonged contact may lead to more severe effects.

o Eye Contact: Causes serious eye irritation.[5] Direct contact can result in significant eye
damage.

¢ Ingestion: Harmful if swallowed. Do NOT induce vomiting.[6][10]

Safe Handling and Exposure Control Protocol

A systematic approach to handling is critical to minimize exposure and ensure laboratory
safety. The following protocol is based on established best practices for handling halogenated
aromatic compounds.

Workflow for Safe Handling

The diagram below outlines the essential steps for safely handling 4-Bromo-3-
chlorobenzotrifluoride, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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